4-(3,4-dichlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3,4-dichlorophenyl)-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H8Cl2N4S/c14-10-4-3-9(6-11(10)15)19-12(17-18-13(19)20)8-2-1-5-16-7-8/h1-7H,(H,18,20)
• InChI Key: ALUBQDWKENKZPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NNC(=S)N2C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C13H8Cl2N4S
• Molecular Weight: 323.2 g/mol

Description

The compound “4-(3,4-dichlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol” is a complex organic molecule that contains several functional groups and rings, including a dichlorophenyl group, a pyridinyl group, and a 1,2,4-triazole ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step reactions involving nucleophilic substitution, condensation, and cyclization.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring, a dichlorophenyl group, and a pyridinyl group. The exact spatial arrangement would depend on the specific synthesis method and conditions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing dichlorophenyl group and the electron-donating pyridinyl group. The 1,2,4-triazole ring might also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the dichlorophenyl and pyridinyl groups might increase its lipophilicity, while the 1,2,4-triazole ring might contribute to its acidity.

Scientific Research Applications

Catalytic Protodeboronation

• Application : Researchers have developed a catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters using a radical approach. This protocol enables the formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The sequence has been applied to compounds like methoxy-protected (−)-Δ8-THC and cholesterol. .

Future Directions

Future research on this compound could involve studying its synthesis, properties, reactivity, and potential applications. It could also involve investigating its interactions with various biological targets and assessing its potential as a pharmaceutical agent.